Cas no 96221-84-0 (Piperazine,1-[2-(phenylmethoxy)phenyl]-)

• Product Name: Piperazine,1-[2-(phenylmethoxy)phenyl]-
• CAS No: 96221-84-0
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• MDL: MFCD04115064
• CID: 800143
• PubChem ID: 22615724
• Update Time: 2025-04-19

Piperazine,1-[2-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[2-(phenylmethoxy)phenyl]-
• 1-(2-(benzyloxy)phenyl)piperazine
• 1-(2-BENZYLOXYPHENYL)PIPERAZINE DIHYDROCHLORIDE
• 1-(2-phenylmethoxyphenyl)piperazine
• 1-(2-Benzyloxy-phenyl)-piperazine
• CS-0270090
• FT-0752442
• EN300-1869744
• MFCD04115064
• AKOS010941582
• 96221-84-0
• UH49W5HEP9
• CHEMBL582928
• 1-[2-(benzyloxy)phenyl]piperazine
• Piperazine, 1-[2-(phenylmethoxy)phenyl]-
• BDBM50299797
• PD178814
• AB19552
• 1-[2-(Phenylmethoxy)phenyl]piperazine
• SCHEMBL4673484
• 1-2-(Phenylmethoxyphenyl)piperazine
• DA-00113

• MDL： MFCD04115064
• Inchi： 1S/C17H20N2O/c1-2-6-15(7-3-1)14-20-17-9-5-4-8-16(17)19-12-10-18-11-13-19/h1-9,18H,10-14H2
• InChI Key： PPQUPQGZDGZYJI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1N1CCNCC1

Computed Properties

• Exact Mass: 268.15800
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 3.06900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines